Cas no 5669-55-6 (4,5-Isoxazoledione, 3-methyl-, 4-[(4-methylphenyl)hydrazone])

• Product Name: 4,5-Isoxazoledione, 3-methyl-, 4-[(4-methylphenyl)hydrazone]
• CAS No: 5669-55-6
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 1602979
• Update Time: 2024-09-11

4,5-Isoxazoledione, 3-methyl-, 4-[(4-methylphenyl)hydrazone] Chemical and Physical Properties

Names and Identifiers

• 4,5-Isoxazoledione, 3-methyl-, 4-[(4-methylphenyl)hydrazone]
• 4,5-Isoxazoledione, 3-methyl-, 4-[2-(4-methylphenyl)hydrazone]

• Inchi： 1S/C11H11N3O2/c1-7-3-5-9(6-4-7)12-13-10-8(2)14-16-11(10)15/h3-6,12H,1-2H3
• InChI Key： MXLYWDPGUYBLID-UHFFFAOYSA-N
• SMILES： O1C(=O)C(=NNC2=CC=C(C)C=C2)C(C)=N1

Computed Properties

• Exact Mass: 217.085
• Monoisotopic Mass: 217.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 63A^2

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Melting Point: 204 °C
• Boiling Point: 313.0±35.0 °C(Predicted)
• pka: 9.94±0.40(Predicted)